3'-Thymidylic acid, mono(4-nitrophenyl) ester, monosodium salt
Overview
Description
3'-Thymidylic acid, mono(4-nitrophenyl) ester, monosodium salt is a useful research compound. Its molecular formula is C16H17N3NaO10P and its molecular weight is 465.28 g/mol. The purity is usually 95%.
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properties
CAS RN |
95648-79-6 |
|---|---|
Product Name |
3'-Thymidylic acid, mono(4-nitrophenyl) ester, monosodium salt |
Molecular Formula |
C16H17N3NaO10P |
Molecular Weight |
465.28 g/mol |
IUPAC Name |
sodium;[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] (4-nitrophenyl) phosphate |
InChI |
InChI=1S/C16H18N3O10P.Na/c1-9-7-18(16(22)17-15(9)21)14-6-12(13(8-20)27-14)29-30(25,26)28-11-4-2-10(3-5-11)19(23)24;/h2-5,7,12-14,20H,6,8H2,1H3,(H,25,26)(H,17,21,22);/q;+1/p-1/t12-,13+,14+;/m0./s1 |
InChI Key |
ALVXKBPRRBVMGD-SOIKFHLCSA-M |
Isomeric SMILES |
CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)OP(=O)([O-])OC3=CC=C(C=C3)[N+](=O)[O-].[Na+] |
SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)([O-])OC3=CC=C(C=C3)[N+](=O)[O-].[Na+] |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)([O-])OC3=CC=C(C=C3)[N+](=O)[O-].[Na+] |
Other CAS RN |
95648-79-6 |
Origin of Product |
United States |
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